Cas no 850923-22-7 (2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide)
2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide
- 2-methoxy-N-[2-(1-prop-2-enylbenzimidazol-2-yl)ethyl]benzamide
- EU-0056214
- Z108578186
- F0585-1132
- N-(2-(1-allyl-1H-benzo[d]imidazol-2-yl)ethyl)-2-methoxybenzamide
- AKOS001156650
- 2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide
- 850923-22-7
-
- Inchi: 1S/C20H21N3O2/c1-3-14-23-17-10-6-5-9-16(17)22-19(23)12-13-21-20(24)15-8-4-7-11-18(15)25-2/h3-11H,1,12-14H2,2H3,(H,21,24)
- InChI Key: GTGAXFLWLAVXHY-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1OC)NCCC1=NC2C=CC=CC=2N1CC=C
Computed Properties
- Exact Mass: 335.16337692g/mol
- Monoisotopic Mass: 335.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 56.2Ų
2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0585-1132-2μmol |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0585-1132-5μmol |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0585-1132-10μmol |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0585-1132-20μmol |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0585-1132-1mg |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0585-1132-2mg |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0585-1132-3mg |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0585-1132-4mg |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0585-1132-5mg |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0585-1132-10mg |
2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide |
850923-22-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide
Professional Introduction of CAS No. 850923-22-7: 2-Methoxy-N-{2-[1-(Prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide
The compound with CAS No. 850923-22-7, named as 2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzamide core, a methoxy substituent, and a benzodiazole moiety linked via an ethyl chain. The presence of the propenyl group further enhances its chemical complexity and potential applications.
The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitution, condensation, and coupling reactions. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic methods. The structural elucidation of this compound has been achieved through advanced spectroscopic techniques like NMR, IR, and X-ray crystallography, ensuring a comprehensive understanding of its molecular architecture.
In terms of applications, benzamide derivatives like this compound have shown promise in several therapeutic areas. Recent studies have highlighted its potential as a bioactive agent, particularly in the context of anti-inflammatory and anticancer activities. The benzodiazole moiety is known for its ability to interact with various biological targets, making it a valuable component in drug design. Additionally, the methoxy group contributes to the compound's solubility and bioavailability, further enhancing its suitability for pharmacological applications.
The latest research on this compound has focused on its role as a molecular probe in fluorescence imaging and sensing applications. The conjugated system within the molecule enables it to exhibit strong fluorescence properties under specific conditions, making it a candidate for use in biosensing and diagnostic tools. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and material science.
In conclusion, CAS No. 850923-22-7 represents a cutting-edge compound with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied studies. As advancements in synthetic methodologies and analytical techniques continue to evolve, the full potential of this compound is expected to be further unlocked, contributing to breakthroughs in medicine, materials science, and beyond.
850923-22-7 (2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)